Cas no 439088-62-7 (methyl 2-amino-2-[4-(trifluoromethyl)phenyl]acetate)

• Product Name: methyl 2-amino-2-[4-(trifluoromethyl)phenyl]acetate
• CAS No: 439088-62-7
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD12151721
• CID: 1074528
• PubChem ID: 18442492
• Update Time: 2025-06-14

methyl 2-amino-2-[4-(trifluoromethyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-[4-(trifluoromethyl)-phenyl]acetate
• methyl 2-amino-2-(4-(trifluoromethyl)phenyl)acetate
• METHYL 2-AMINO-2-[4-(TRIFLUOROMETHYL)PHENYL]ACETATE
• methyl2-amino-2-(4-(trifluoromethyl)phenyl)acetate
• I11697
• EN300-624321
• SCHEMBL952055
• 4-Trifluoromethyl-alpha-methoxycarbonylbenzylamine
• MFCD12151721
• Methyl amino[4-(trifluoromethyl)phenyl]acetate
• MG-0716
• CS-0437663
• methyl amino(4-(trifluoromethyl)phenyl)acetate
• 439088-62-7
• Amino-(4-trifluoromethyl-phenyl)-acetic acid methyl ester
• AKOS005362662
• PB42823
• methyl 2-amino-2-[4-(trifluoromethyl)phenyl]acetate

• MDL： MFCD12151721
• Inchi： 1S/C10H10F3NO2/c1-16-9(15)8(14)6-2-4-7(5-3-6)10(11,12)13/h2-5,8H,14H2,1H3
• InChI Key： ISMPUIZSHQXQDU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-[4-(trifluoromethyl)phenyl]acetate

Recent Advances in the Application of Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]acetate (CAS: 439088-62-7) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]acetate (CAS: 439088-62-7) has emerged as a key synthetic intermediate and pharmacophore in recent chemical biology and pharmaceutical research. This trifluoromethyl-containing aromatic amino ester demonstrates unique physicochemical properties that make it particularly valuable for drug discovery applications. Recent studies have highlighted its role as a versatile building block for the synthesis of bioactive molecules targeting various disease pathways.

Structural analyses reveal that the trifluoromethyl group at the para position of the phenyl ring significantly influences the electronic properties and metabolic stability of derivatives derived from this compound. The ester functionality provides an excellent handle for further chemical modifications, while the amino group serves as a crucial point for molecular diversification. These characteristics have led to its increasing adoption in medicinal chemistry programs, particularly in CNS drug development and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in developing novel GABAA receptor modulators. The team utilized methyl 2-amino-2-[4-(trifluoromethyl)phenyl]acetate as a core scaffold, achieving significant improvements in blood-brain barrier penetration compared to non-fluorinated analogs. Molecular docking studies suggested that the trifluoromethyl group enhances binding affinity through favorable hydrophobic interactions with receptor pockets.

Recent synthetic methodology developments have expanded the accessibility of this compound. A 2024 publication in Organic Process Research & Development described an improved catalytic asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in obtaining optically pure material. This advancement is particularly significant given the growing importance of chiral purity in pharmaceutical development.

Emerging applications in proteolysis targeting chimeras (PROTACs) have been reported, where the compound serves as a linker component connecting target-binding and E3 ligase-recruiting moieties. The trifluoromethyl group's metabolic stability contributes to improved pharmacokinetic profiles of these bifunctional molecules. Several preclinical candidates incorporating this structural motif are currently under evaluation for oncology indications.

Ongoing research continues to explore the compound's potential in addressing current challenges in drug discovery, including the development of covalent inhibitors and radio-pharmaceuticals. Its unique combination of synthetic versatility and favorable drug-like properties positions methyl 2-amino-2-[4-(trifluoromethyl)phenyl]acetate as a valuable tool in modern medicinal chemistry and chemical biology research.